2-Amino-2-ethylbutanoic acid hcl
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Overview
Description
2-Amino-2-ethylbutanoic acid hcl, also known as 2-(Aminomethyl)-2-ethylbutanoic acid hydrochloride, is a unique chemical compound . It is provided to early discovery researchers as part of a collection of unique chemicals . The empirical formula of this compound is C7H16ClNO2 and it has a molecular weight of 181.66 .
Molecular Structure Analysis
The molecular structure of this compound consists of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and chloride (Cl) atoms . The SMILES string representation of the molecule is O=C(O)C(CC)(CC)CN.[H]Cl
.
Physical And Chemical Properties Analysis
This compound is a solid compound . It has a density of 1.0±0.1 g/cm^3, a boiling point of 225.8±23.0 °C at 760 mmHg, and a flash point of 90.3±22.6 °C . The compound has 3 hydrogen bond acceptors, 3 hydrogen bond donors, and 3 freely rotating bonds .
Scientific Research Applications
Antioxidant Properties and Structure-Activity Relationships
Hydroxycinnamic acids (HCAs) showcase significant biological properties, including antioxidant activity. The structure-activity relationships (SARs) of HCAs have been extensively studied, revealing that the presence of an unsaturated bond and ortho-dihydroxy phenyl groups significantly contribute to their antioxidant activities. These findings suggest the potential of structurally related compounds, including 2-Amino-2-ethylbutanoic acid HCl, in the development of potent antioxidant molecules for managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).
Role in Plant Biology
The amino acid 1-aminocyclopropane-1-carboxylic acid (ACC) demonstrates that even simple molecules can have profound effects on plant biology, acting beyond being mere precursors to hormones like ethylene. ACC's role underscores the potential of amino acids, including this compound, in modulating plant growth, stress response, and development (Van de Poel & Van Der Straeten, 2014).
Environmental Applications
The application of organic acids in environmental and industrial processes, such as acidizing operations in carbonate and sandstone formations, illustrates the versatility of these compounds. Their efficacy in enhancing formation damage removal and dissolution, coupled with their environmental friendliness compared to more corrosive chemicals, hints at the broader applicability of structurally related compounds in environmentally sensitive applications (Alhamad et al., 2020).
Analytical Chemistry Applications
In analytical chemistry, compounds like hydrophilic interaction chromatography (HILIC) stationary phases are used for the separation of polar, weakly acidic, or basic samples. The exploration of various stationary phases for HILIC indicates the potential of this compound in chromatographic applications, enhancing the separation of complex mixtures (Jandera, 2011).
Biomedical Applications
In the biomedical field, the development of highly branched polymers based on poly(amino acid)s for drug and gene delivery showcases the potential of amino acids in creating biocompatible, biodegradable, and metabolizable materials. These applications highlight the relevance of compounds like this compound in the synthesis of advanced materials for medical use (Thompson & Scholz, 2021).
Safety and Hazards
The compound is classified as Eye Damage 1, Skin Irritant 2, and STOT SE 3 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
The primary targets of 2-Amino-2-ethylbutanoic acid HCl are currently not well-defined in the literature. This compound is a derivative of amino acids, which are fundamental building blocks of proteins and play crucial roles in various biological processes. The specific targets of this compound remain to be elucidated .
Mode of Action
As an amino acid derivative, it might interact with protein synthesis or other biochemical processes involving amino acids .
Biochemical Pathways
Given its structural similarity to amino acids, it could potentially be involved in protein synthesis or degradation pathways, or other metabolic pathways where amino acids play a role .
Pharmacokinetics
As a hydrochloride salt, it is likely to be soluble in water, which could potentially enhance its bioavailability .
Result of Action
As an amino acid derivative, it might influence protein structure and function, but specific effects would depend on its precise targets and mode of action .
Biochemical Analysis
Biochemical Properties
They can act as substrates for enzymatic reactions, participate in protein synthesis, and contribute to the structure and function of proteins .
Cellular Effects
Amino acids can influence cell function in various ways, including impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Amino acids can exert their effects at the molecular level through various mechanisms, such as binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
There is currently no specific information available on the temporal effects of 2-Amino-2-ethylbutanoic acid hydrochloride in laboratory settings. The stability, degradation, and long-term effects on cellular function of amino acids can be influenced by various factors, including pH, temperature, and the presence of other compounds .
Metabolic Pathways
Amino acids are known to participate in various metabolic pathways, interacting with enzymes and cofactors, and can influence metabolic flux or metabolite levels .
Transport and Distribution
Amino acids can interact with various transporters and binding proteins, influencing their localization or accumulation .
Subcellular Localization
Amino acids can be directed to specific compartments or organelles based on targeting signals or post-translational modifications .
properties
IUPAC Name |
2-amino-2-ethylbutanoic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-3-6(7,4-2)5(8)9;/h3-4,7H2,1-2H3,(H,8,9);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEEPAFAJGSCBOE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(C(=O)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92398-53-3 |
Source
|
Record name | 2-amino-2-ethylbutanoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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